2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[[5-[(4-methoxyphenyl)methyl]-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N5O3S/c1-30-19-10-8-17(9-11-19)14-21-25-26-23(28(21)27-12-3-4-13-27)32-16-22(29)24-18-6-5-7-20(15-18)31-2/h3-13,15H,14,16H2,1-2H3,(H,24,29)
• InChI Key: FUNQAOJATXNKCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(N2N3C=CC=C3)SCC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H23N5O3S and its molecular weight is 449.53. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and in vivo evaluation of similar compounds, such as [O‐methyl‐11C] 2‐(4‐methoxyphenyl)‐N‐(4‐methylbenzyl)‐N‐(1‐methyl- piperidin‐4‐yl)acetamide, have been explored for their potential as imaging probes for receptors in the brain. However, studies like Prabhakaran et al. (2006) found limitations in their application for imaging specific receptors due to lack of tracer retention or specific binding, highlighting the complex challenges in designing effective compounds for neuroimaging (Prabhakaran et al., 2006).

Potential Biological Activities

• Research into the design and synthesis of novel compounds derived from 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives has revealed some compounds' appreciable cancer cell growth inhibition against multiple cancer cell lines. This suggests potential applications in the development of new anticancer agents (Al-Sanea et al., 2020).

Insecticidal Applications

• The synthesis and assessment of novel heterocyclic compounds incorporating thiadiazole moiety have shown insecticidal potential against pests like the cotton leafworm, Spodoptera littoralis. Studies like Fadda et al. (2017) demonstrate the agricultural applications of such chemical compounds in protecting crops from pest infestation (Fadda et al., 2017).

Antioxidant and Antimicrobial Activities

• Novel coordination complexes constructed from pyrazole-acetamide derivatives have been explored for their antioxidant activity. Research such as Chkirate et al. (2019) indicates these compounds' potential use in food and pharmaceutical fields as natural antioxidants (Chkirate et al., 2019).